Cas no 477326-26-4 (methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate
• CAS No: 477326-26-4
• MF: C₂₃H₂₄N₂O₅S₂
• MW: 472.577063560486
• CID: 6316815
• PubChem ID: 23987550
• Update Time: 2025-06-29

methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate
• Oprea1_630201
• 477326-26-4
• methyl 3-[[4-(diethylsulfamoyl)benzoyl]amino]-5-phenylthiophene-2-carboxylate
• AKOS024599928
• F0779-0494
• methyl 3-[4-(diethylsulfamoyl)benzamido]-5-phenylthiophene-2-carboxylate
• methyl 3-(4-(N,N-diethylsulfamoyl)benzamido)-5-phenylthiophene-2-carboxylate

• Inchi： 1S/C23H24N2O5S2/c1-4-25(5-2)32(28,29)18-13-11-17(12-14-18)22(26)24-19-15-20(16-9-7-6-8-10-16)31-21(19)23(27)30-3/h6-15H,4-5H2,1-3H3,(H,24,26)
• InChI Key： XQSSJCVMLDZCBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(=O)OC)SC(C3C=CC=CC=3)=C2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 472.11266422g/mol
• Monoisotopic Mass: 472.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 129Ų

Additional information on methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate

Advanced Research on Methyl 3-4-(Diethylsulfamoyl)Benzamido-5-Phenylthiophene-2-Carboxylate (CAS No. 477326-26-4)

Methyl 3-4-(Diethylsulfamoyl)Benzamido-5-Phenylthiophene-2-Carboxylate (CAS No. 477326-26-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. The molecular structure of this compound is characterized by a thiophene ring system, which is substituted with a diethylsulfamoyl group, a benzamido group, and a phenyl group, all of which contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel pharmaceutical agents. The diethylsulfamoyl group attached to the benzamido moiety introduces significant steric and electronic effects, which can influence the compound's bioavailability and pharmacokinetic properties. Researchers have demonstrated that such substitutions can enhance the compound's ability to interact with specific biological targets, making it a promising candidate for targeted drug delivery systems. Additionally, the presence of the phenyl group at position 5 of the thiophene ring enhances the compound's aromaticity, which is crucial for its stability and reactivity in various chemical reactions.

The synthesis of methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing production costs while maintaining the quality of the final product. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and functional group transformations.

In terms of applications, this compound has shown potential in several areas. In the field of pharmacology, it has been investigated for its antitumor activity, with studies indicating that it may inhibit the growth of certain cancer cell lines by modulating key signaling pathways. Furthermore, its ability to act as a modulator of ion channels makes it a candidate for treating neurological disorders such as epilepsy and chronic pain. Preclinical trials have demonstrated promising results, although further research is required to fully understand its mechanisms of action and safety profile.

The electronic properties of this compound also make it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have explored its potential as a component in flexible electronics, where its stability under mechanical stress could be advantageous.

From an environmental perspective, researchers have also examined the biodegradability and eco-toxicity of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indication for its safe use in industrial and medical applications. However, further studies are needed to assess its long-term environmental impact.

In conclusion, methyl 3-4-(diethylsulfamoyl)benzamido-5-phenylthiophene-2-carboxylate (CAS No. 477326-26-4) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.